(2S*,3R*)-2,3-dihydro-7-methoxy-2,3-dimethyl-2-[4-methyl-5-(4-methyl-2-furyl)-3(E)-pentenyl]-furo[3,2-c]coumarin

• Molecular Formula: C25H28O5
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (2R,3S)-7-methoxy-2,3-dimethyl-2-[(E)-4-methyl-5-(4-methylfuran-2-yl)pent-3-enyl]-3H-furo[3,2-c]chromen-4-one
• InChI: InChI=1S/C25H28O5/c1-15(11-19-12-16(2)14-28-19)7-6-10-25(4)17(3)22-23(30-25)20-9-8-18(27-5)13-21(20)29-24(22)26/h7-9,12-14,17H,6,10-11H2,1-5H3/b15-7+/t17-,25+/m0/s1
• InChI Key: GKKFSJKWTPVFGM-CYWISYQWSA-N
• Isomeric SMILES: C[C@H]1C2=C(C3=C(C=C(C=C3)OC)OC2=O)O[C@]1(C)CC/C=C(\C)/CC4=CC(=CO4)C
• Canonical SMILES: CC1C2=C(C3=C(C=C(C=C3)OC)OC2=O)OC1(C)CCC=C(C)CC4=CC(=CO4)C

Description

(2S*,3R*)-2,3-dihydro-7-methoxy-2,3-dimethyl-2-[4-methyl-5-(4-methyl-2-furyl)-3(E)-pentenyl]-furo[3,2-c]coumarin is a furanocoumarin that is 2,3-dihydrofuro[3,2-c]coumarin substituted by a methoxy group at position 7, methyl groups at positions 2 and 3 (relatively cis configuration) and a 4-methyl-5-(4-methyl-2-furyl)-3(E)-pentenyl moiety at position 2. Isolated from the roots of Ferula fukanensis and Ferula ferulioides, it exhibits inhibitory activity against production of nitric oxide (NO). It has a role as a metabolite and an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is a furanocoumarin, a sesquiterpenoid, an aromatic ether and a member of furans.

Scientific Research Applications

Isolation and Structural Analysis

• This compound is one of several prenyl-furocoumarin type sesquiterpenoid derivatives isolated from the roots of Ferula ferulaeoides. Detailed spectral analysis has been used to establish its structure, contributing to the understanding of natural compound synthesis in plants (Kojima et al., 2000).

Biosynthetic Pathway Studies

• Research on this compound has led to proposed biosynthetic pathways for prenyl-furocoumarin type sesquiterpenoids. Understanding these pathways is crucial for comprehending the natural synthesis of complex molecules in plants (Isaka et al., 2001).

Nitric Oxide Production Inhibition

• Studies have shown that similar sesquiterpene derivatives inhibit nitric oxide production and inducible NO synthase gene expression. This indicates potential therapeutic applications for inflammatory and autoimmune disorders (Motai & Kitanaka, 2006).